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Introduction
11(E)-Vaccenyl acetate, more commonly referred to in scientific literature as cis-vaccenyl

acetate (cVA) or (Z)-11-octadecenyl acetate, is a volatile, male-specific pheromone in the fruit

fly, Drosophila melanogaster.[1][2] It plays a crucial role in regulating a variety of social

behaviors, including aggregation, courtship, and aggression.[3][4] Synthesized in the male

ejaculatory bulb, cVA is transferred to females during mating and subsequently influences the

behavior of other flies in the vicinity.[3][5] This technical guide provides a comprehensive

review of the research on cVA, with a focus on its synthesis, biological activity, and the

experimental methodologies used to study it. All quantitative data has been summarized in

structured tables, and key experimental protocols are detailed. Furthermore, signaling

pathways and experimental workflows are visualized using diagrams to facilitate a deeper

understanding of the core concepts.

Chemical Synthesis
The stereoselective synthesis of (Z)-11-octadecenyl acetate can be achieved through a multi-

step process, primarily involving a Wittig reaction to establish the (Z)-alkene geometry, followed

by acetylation.

Experimental Protocol: Synthesis of (Z)-11-octadecenyl acetate
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Wittig Reaction for (Z)-11-octadecen-1-ol formation:

Preparation of the phosphonium ylide: Heptyltriphenylphosphonium bromide is prepared

by reacting triphenylphosphine with 1-bromoheptane. This phosphonium salt is then

deprotonated using a strong, non-stabilizing base such as sodium amide (NaNH2) or n-

butyllithium (n-BuLi) in an aprotic solvent like anhydrous tetrahydrofuran (THF) under an

inert atmosphere (e.g., argon or nitrogen) to form the corresponding ylide.

Reaction with the aldehyde: The freshly prepared ylide is then reacted with 11-

oxoundecan-1-ol at low temperatures (e.g., -78 °C) to form the (Z)-alkene. The reaction

mixture is allowed to slowly warm to room temperature and stirred until completion.

Work-up and purification: The reaction is quenched with a saturated aqueous solution of

ammonium chloride (NH4Cl). The organic layer is separated, and the aqueous layer is

extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts are

washed with brine, dried over anhydrous sodium sulfate (Na2SO4), and the solvent is

removed under reduced pressure. The crude product, (Z)-11-octadecen-1-ol, is purified by

column chromatography on silica gel.

Acetylation of (Z)-11-octadecen-1-ol:

The purified (Z)-11-octadecen-1-ol is dissolved in a suitable solvent such as

dichloromethane (CH2Cl2) or pyridine.

Acetic anhydride or acetyl chloride is added to the solution, often in the presence of a

catalytic amount of a base like pyridine or 4-dimethylaminopyridine (DMAP).

The reaction is stirred at room temperature until the alcohol is completely consumed,

which can be monitored by thin-layer chromatography (TLC).

Work-up and purification: The reaction mixture is washed with water, a dilute acid solution

(e.g., 1M HCl) to remove excess base, and then with a saturated sodium bicarbonate

(NaHCO3) solution. The organic layer is dried, and the solvent is evaporated. The final

product, (Z)-11-octadecenyl acetate, is purified by column chromatography.

Biological Activity and Quantitative Data
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cis-Vaccenyl acetate elicits a range of concentration-dependent behaviors in Drosophila. At low

concentrations, it acts as an aggregation pheromone, attracting both males and females to

food sources.[6] At higher concentrations, it can inhibit male courtship towards mated females

and promote male-male aggression.[3]

Table 1: Quantification of cis-Vaccenyl Acetate in Drosophila melanogaster

Sample Type Amount of cVA (ng/fly) Reference(s)

Mature Male 200 - 2900 [7]

Mated Female (24h post-

mating)
9 - 200 [7]

Table 2: Electrophysiological Responses of Olfactory Sensory Neurons to cis-Vaccenyl Acetate

Neuron Type
Stimulus (cVA
concentration)

Response
(spikes/second)

Reference(s)

Wild-type T1 neuron 1%

36.89 ± 3.43

(stimulated) vs 0.35 ±

0.14 (spontaneous)

[8]

Non-T1 neuron 1%
No significant

response
[8]

Or67d-misexpressing

non-T1 neuron
0.1% - 100%

Dose-dependent

increase in firing rate
[8]

Table 3: Behavioral Responses to cis-Vaccenyl Acetate
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Behavior cVA Dose Observation Reference(s)

Courtship

Suppression
0.2 ng

Significant

suppression of male

courtship

Aggression Promotion High concentrations
Increased lunging

behavior in males

Aggregation Low concentrations
Attraction of both

males and females
[6]

Signaling Pathway
The detection of cVA is a multi-step process involving an odorant-binding protein (LUSH), a

specific odorant receptor (Or67d), and a sensory neuron membrane protein (SNMP).[1][3][9]
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Start

Fly Preparation:
Immobilize fly and stabilize antenna

Electrode Placement:
Insert reference and recording electrodes

Odorant Delivery:
Deliver controlled puff of cVA

Data Acquisition:
Record neuronal action potentials

Data Analysis:
Calculate spike frequency

End

 

Start

Sample Preparation:
Extract cuticular compounds with solvent

GC Injection:
Inject extract into gas chromatograph

GC Separation:
Separate compounds in the column

MS Detection:
Ionize, fragment, and detect compounds

Data Analysis:
Identify and quantify cVA

End
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Start

Setup:
Isolate individual male flies

Training:
Expose male to a mated female (trainer)

Rest Period

Testing:
Introduce a new female (tester)

Observation & Quantification:
Calculate Courtship Index

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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